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molecular formula C11H10OS B1144252 (4-THIEN-2-YLPHENYL)METHANOL CAS No. 16939-04-1

(4-THIEN-2-YLPHENYL)METHANOL

Cat. No. B1144252
CAS RN: 16939-04-1
M. Wt: 190.2615
InChI Key:
Attention: For research use only. Not for human or veterinary use.
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Patent
US08785403B2

Procedure details

2-Iodothiophene and 4-methylphenylboronic acid were treated in a manner similar to Reference Example 26-(2) to give 2-(4-methylphenyl)thiophene as colorless crystals. APCI-Mass m/Z 175 (M+H).
Name
2-Iodothiophene
Quantity
0 (± 1) mol
Type
reactant
Reaction Step One
Name
4-methylphenylboronic acid
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Two
Name
2-(4-methylphenyl)thiophene

Identifiers

REACTION_CXSMILES
I[C:2]1[S:3][CH:4]=[CH:5][CH:6]=1.[CH3:7][C:8]1[CH:13]=[CH:12][C:11](B(O)O)=[CH:10][CH:9]=1>>[CH3:7][C:8]1[CH:13]=[CH:12][C:11]([C:2]2[S:3][CH:4]=[CH:5][CH:6]=2)=[CH:10][CH:9]=1

Inputs

Step One
Name
2-Iodothiophene
Quantity
0 (± 1) mol
Type
reactant
Smiles
IC=1SC=CC1
Step Two
Name
4-methylphenylboronic acid
Quantity
0 (± 1) mol
Type
reactant
Smiles
CC1=CC=C(C=C1)B(O)O

Conditions

Other
Conditions are dynamic
1
Details
See reaction.notes.procedure_details.

Outcomes

Product
Name
2-(4-methylphenyl)thiophene
Type
product
Smiles
CC1=CC=C(C=C1)C=1SC=CC1

Source

Source
 Open Reaction Database (ORD)
Description
 The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks.